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7-Ethyl-2-[(4-nitrophenyl)methylsulfanyl]-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one 7-Ethyl-2-[(4-nitrophenyl)methylsulfanyl]-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
Brand Name: Vulcanchem
CAS No.: 332412-55-2
VCID: VC0391567
InChI: InChI=1S/C25H23N3O3S2/c1-2-16-10-13-20-21(14-16)33-23-22(20)24(29)27(18-6-4-3-5-7-18)25(26-23)32-15-17-8-11-19(12-9-17)28(30)31/h3-9,11-12,16H,2,10,13-15H2,1H3
SMILES: CCC1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)SCC4=CC=C(C=C4)[N+](=O)[O-])C5=CC=CC=C5
Molecular Formula: C25H23N3O3S2
Molecular Weight: 477.6g/mol

7-Ethyl-2-[(4-nitrophenyl)methylsulfanyl]-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one

CAS No.: 332412-55-2

Main Products

VCID: VC0391567

Molecular Formula: C25H23N3O3S2

Molecular Weight: 477.6g/mol

7-Ethyl-2-[(4-nitrophenyl)methylsulfanyl]-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one - 332412-55-2

CAS No. 332412-55-2
Product Name 7-Ethyl-2-[(4-nitrophenyl)methylsulfanyl]-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
Molecular Formula C25H23N3O3S2
Molecular Weight 477.6g/mol
IUPAC Name 7-ethyl-2-[(4-nitrophenyl)methylsulfanyl]-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
Standard InChI InChI=1S/C25H23N3O3S2/c1-2-16-10-13-20-21(14-16)33-23-22(20)24(29)27(18-6-4-3-5-7-18)25(26-23)32-15-17-8-11-19(12-9-17)28(30)31/h3-9,11-12,16H,2,10,13-15H2,1H3
Standard InChIKey MUJQZOPBLRSIJT-UHFFFAOYSA-N
SMILES CCC1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)SCC4=CC=C(C=C4)[N+](=O)[O-])C5=CC=CC=C5
Canonical SMILES CCC1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)SCC4=CC=C(C=C4)[N+](=O)[O-])C5=CC=CC=C5
PubChem Compound 3108318
Last Modified Nov 11 2021
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